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Compound of Interest

Compound Name: Heptadecyl acrylate

Cat. No.: B13791135 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the disposal of

Heptadecyl Acrylate, a monofunctional monomer used in polymer synthesis. Adherence to

these procedures is critical to mitigate risks and ensure environmental responsibility.

Key Safety and Hazard Information
Heptadecyl acrylate is classified as a substance that can cause skin irritation, serious eye

irritation, and may trigger an allergic skin reaction or respiratory irritation.[1] It is also toxic to

aquatic life with long-lasting effects.[1] Therefore, appropriate personal protective equipment

(PPE), including protective gloves and eye or face protection, must be worn when handling this

chemical.[1]

Quantitative Data
The following table summarizes key quantitative data for Heptadecyl Acrylate, compiled from

various safety data sheets.
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Property Value Source

Molecular Formula C20H38O2 [2]

Molar Mass 310.5 g/mol [2][3]

Appearance Clear, colorless liquid [3]

Density 0.87 g/cm³ at 25 °C [3]

Boiling Point >174 °C [3]

Flash Point 173.5 °C (closed cup) [4]

Glass Transition (Tg) -72 °C [3]

Vapor Pressure 0.000125 hPa at 32 °C [3]

Experimental Protocol: Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Methodology for Spill Cleanup:

Ensure adequate ventilation in the affected area.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat. For larger spills, respiratory protection may be necessary.[1]

Contain the spill using an inert absorbent material such as sand, silica gel, or a universal

binder.[5]

For large spills, pump the product off if possible.[6] Spills should be contained, solidified, and

placed in suitable containers for disposal.[1][6]

Collect the absorbed material using non-sparking tools and place it into a suitable, labeled,

and tightly closed container for disposal.[6][7]

Clean the contaminated area thoroughly with water and detergents, ensuring compliance

with environmental regulations.[1]
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Dispose of the contaminated material and cleaning supplies as hazardous waste in

accordance with local, state, and federal regulations.[1][6]

Disposal Procedures
The disposal of Heptadecyl Acrylate and its containers must be handled as hazardous waste.

Step-by-Step Disposal Plan:

Waste Collection: Collect waste Heptadecyl Acrylate in a designated, properly labeled, and

tightly closed container.[1][8] The container should be compatible with the chemical.

Storage: Store the waste container in a well-ventilated area, away from heat, sparks, open

flames, and other sources of ignition.[1][6]

Regulatory Compliance: Dispose of the contents and the container at a hazardous or special

waste collection point in accordance with all applicable national, state, and local regulations.

[1][6] Do not release into the environment.[4][6]

Container Disposal: Empty containers should be disposed of according to official regulations.

[6] Do not reuse empty containers for other purposes.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Heptadecyl
Acrylate.
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Caption: Workflow for the proper disposal of Heptadecyl Acrylate.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of Heptadecyl Acrylate, thereby protecting themselves, their colleagues, and the

environment. Always refer to the most current Safety Data Sheet (SDS) for the specific product

you are using for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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